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Compound of Interest

Compound Name: 3-(Chloromethyl)benzoyl chloride

Cat. No.: B1349292 Get Quote

Technical Overview of 3-(Chloromethyl)benzoyl
chloride
This document provides a concise summary of the key chemical properties of 3-
(Chloromethyl)benzoyl chloride, a chemical reagent utilized in various synthetic applications.

The information is intended for researchers, scientists, and professionals in drug development

and chemical synthesis.

Core Chemical Data
The fundamental molecular and physical properties of 3-(Chloromethyl)benzoyl chloride are

summarized in the table below for easy reference.
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Property Value Citations

Molecular Formula C8H6Cl2O [1][2][3][4]

Molecular Weight 189.04 g/mol [1][2][5]

CAS Number 63024-77-1 [2][5]

Physical State Liquid at 20°C [1]

Density 1.33 g/mL at 25°C [5]

Boiling Point 149-150 °C at 20 mmHg [5][6]

Refractive Index n20/D 1.5748 [5]

InChI Key
YCAIYRWHKSJKEB-

UHFFFAOYSA-N
[2][5]

SMILES String ClCc1cccc(c1)C(Cl)=O [5]

Context and Applications
3-(Chloromethyl)benzoyl chloride is a chemical intermediate. Its utility in research and

development is primarily as a building block in organic synthesis. For instance, it has been

used in the preparation of new amphiphilic star polymers and water-soluble, bioactive

prodrugs[5][6].

Due to its nature as a chemical reagent, extensive literature on its direct involvement in

biological signaling pathways or detailed experimental protocols beyond standard chemical

handling and synthesis procedures is not available. The primary "experimental protocols" would

relate to its specific synthetic applications, which are highly varied and context-dependent.

Chemical Identity and Structure
The following diagram illustrates the relationship between the common name, molecular

formula, and molecular weight of 3-(Chloromethyl)benzoyl chloride.
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Chemical Identity of 3-(Chloromethyl)benzoyl chloride

3-(Chloromethyl)benzoyl chloride

Molecular Formula:
C8H6Cl2O

has

Molecular Weight:
189.04 g/mol

has

Click to download full resolution via product page

Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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